Cas no 19710-96-4 (D-Galactopyranoside,2-nitrophenyl)

• Product name: D-Galactopyranoside,2-nitrophenyl
• CAS No: 19710-96-4
• MF: C₁₂H₁₅NO₈
• MW: 301.2494
• CID: 148389
• PubChem ID: 123646

D-Galactopyranoside,2-nitrophenyl Chemical and Physical Properties

Names and Identifiers

• D-Galactopyranoside,2-nitrophenyl
• 2-nitrophenylgalactoside
• Galactopyranoside, 2-nitrophenyl
• 2-Nitrophenyl-alpha-D-galactoside
• Ortho-nitrophenyl-beta-D-galactoside
• 19710-96-4
• SCHEMBL729437
• DTXSID101027060
• (2R,3R,4S,5R)-2-(hydroxymethyl)-6-(2-nitrophenoxy)oxane-3,4,5-triol
• (2R,3R,4S,5R)-2-(Hydroxymethyl)-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• o-nitrophenyl--d-galactopyranoside
• o-nitrophenyl-beta-galactoside

• Inchi： InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-4-2-1-3-6(7)13(18)19/h1-4,8-12,14-17H,5H2
• InChI Key： KUWPCJHYPSUOFW-UHFFFAOYSA-N
• SMILES： OCC1OC(OC2=CC=CC=C2[N+]([O-])=O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 301.08
• Monoisotopic Mass: 301.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 145A^2

Experimental Properties

• Density: 1.599
• Boiling Point: 572.4°Cat760mmHg
• Flash Point: 300°C
• Refractive Index: 1.647